5-Methoxy-1,3,6-trimethyluracil

• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 5-methoxy-1,3,6-trimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C8H12N2O3/c1-5-6(13-4)7(11)10(3)8(12)9(5)2/h1-4H3
• InChI Key: LVBGCTSNDVLRGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C(=O)N1C)C)OC
• CAS No.: 159211-25-3

Description

5-Methoxy-1,3,6-trimethyluracil is a derivative of uracil, a pyrimidine nucleobase found in RNA. This compound is known for its potential pharmacological properties, including antioxidant and immunomodulatory activities . It is structurally similar to other uracil derivatives but features a methoxy group at the 5-position and methyl groups at the 1, 3, and 6 positions.

Preparation Methods

Synthetic Routes and Reaction Conditions

5-Methoxy-1,3,6-trimethyluracil can be synthesized via the alkylation of 5-hydroxy-6-methyluracil with dimethyl sulfate in aqueous-alkaline media . Another method involves the oxidation of 1,3,6-trimethyluracil with ammonium persulfate in an alkaline medium, followed by acid hydrolysis .

Industrial Production Methods

The industrial production of this compound typically involves optimizing the conditions of the Elbs oxidation of 6-methyluracil in the presence of metal phthalocyanine oxidation catalysts. This method allows for a higher yield of the target compound .

Chemical Reactions Analysis

Types of Reactions

5-Methoxy-1,3,6-trimethyluracil undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions

Oxidation: Ammonium persulfate in an alkaline medium.

Reduction: Common reducing agents like sodium borohydride.

Substitution: Alkylation using dimethyl sulfate in aqueous-alkaline media.

Major Products

The major products formed from these reactions include other methylated and methoxylated derivatives of uracil, such as 5-hydroxy-1,3,6-trimethyluracil .

Scientific Research Applications

5-Methoxy-1,3,6-trimethyluracil has several scientific research applications:

Chemistry: Used as a model compound in studies of acid-base properties and oxidation reactions.

Biology: Investigated for its potential antioxidant and immunomodulatory activities.

Medicine: Shows promise in enhancing bioavailability and antioxidant activity compared to other uracil derivatives.

Industry: Utilized in the synthesis of other pharmacologically active compounds.

Mechanism of Action

The mechanism of action of 5-Methoxy-1,3,6-trimethyluracil is primarily associated with its high antioxidant activity. It acts by scavenging free radicals and reducing oxidative stress in biological systems . The molecular targets and pathways involved include interactions with cellular antioxidant defense mechanisms and modulation of immune responses .

Comparison with Similar Compounds

Similar Compounds

• 5-Hydroxy-6-methyluracil
• 5-Hydroxy-1,3,6-trimethyluracil
• 5-Methoxy-6-methyluracil
• 5-Methoxy-1,6-dimethyluracil
• 5-Methoxy-3,6-dimethyluracil

Uniqueness

5-Methoxy-1,3,6-trimethyluracil is unique due to its enhanced antioxidant activity and bioavailability compared to other similar compounds . Its specific structural modifications, including the methoxy group at the 5-position and methyl groups at the 1, 3, and 6 positions, contribute to its distinct pharmacological properties.